Cas no 53925-33-0 (1-Benzopyrylium, 2-(3,4-dihydroxyphenyl)-5-(β-D-glucopyranosyloxy)-7-hydroxy-3-[(2-O-β-D-xylopyranosyl-β-D-glucopyranosyl)oxy]-, chloride (1:1))

• Product Name: 1-Benzopyrylium, 2-(3,4-dihydroxyphenyl)-5-(β-D-glucopyranosyloxy)-7-hydroxy-3-[(2-O-β-D-xylopyranosyl-β-D-glucopyranosyl)oxy]-, chloride (1:1)
• CAS No: 53925-33-0
• MF: C₃₂H₃₉O₂₀
• MW: 743.640072107315
• CID: 837642
• PubChem ID: 74976933
• Update Time: 2025-04-19

1-Benzopyrylium, 2-(3,4-dihydroxyphenyl)-5-(β-D-glucopyranosyloxy)-7-hydroxy-3-[(2-O-β-D-xylopyranosyl-β-D-glucopyranosyl)oxy]-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Benzopyrylium, 2-(3,4-dihydroxyphenyl)-5-(β-D-glucopyranosyloxy)-7-hydroxy-3-[(2-O-β-D-xylopyranosyl-β-D-glucopyranosyl)oxy]-, chloride (1:1)
• Cyanidin 3-sambubioside-
• 2-(3,4-Dihydroxyphenyl)-5-(beta-D-glucopyranosyloxy)-7-hydroxy-3-[(2-O-beta-D-xylopyranosyl-beta-D-glucopyranosyl)oxy]-1-benzopyrylium chloride
• Cyanidin 3-sambubioside-5-glucoside
• Cyanidin-3-O-sambubioside-5-O-glucoside
• Cyanidin 3-O-sambubioside 5-O-glucoside
• Cyanidin 3-O-sambubiosyl 5-O-glucoside
• DTXSID501341525
• Cyanidin 3-sambubioside 5-glucoside
• Cyanidin 5-glucoside 3-sambubioside
• (2S,3R,4S,5S,6R)-2-[3-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-2-(3,4-dihydroxyphenyl)-7-hydroxychromenylium-5-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol;chloride
• 2-(3-(4,5-dihydroxy-6-(hydroxymethyl)-3-(3,4,5-trihydroxyoxan-2-yl)oxyoxan-2-yl)oxy-2-(3,4-dihydroxyphenyl)-7-hydroxychromenylium-5-yl)oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• 1-BENZOPYRYLIUM, 2-(3,4-DIHYDROXYPHENYL)-5-(.BETA.-D-GLUCOPYRANOSYLOXY)-7-HYDROXY-3-((2-O-.BETA.-D-XYLOPYRANOSYL-.BETA.-D-GLUCOPYRANOSYL)OXY)-, CHLORIDE
• (2S,3R,4S,5S,6R)-2-[3-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-2-(3,4-dihydroxyphenyl)-7-hydroxychromenylium-5-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• 1-Benzopyrylium, 2-(3,4-dihydroxyphenyl)-5-(beta-D-glucopyranosyloxy)-7-hydroxy-3-((2-o-beta-D-xylopyranosyl-beta-D-glucopyranosyl)oxy)-, chloride
• HY-N12965
• 1-BENZOPYRYLIUM, 2-(3,4-DIHYDROXYPHENYL)-5-(.BETA.-D-GLUCOPYRANOSYLOXY)-7-HYDROXY-3-((2-O-.BETA.-D-XYLOPYRANOSYL-.BETA.-D-GLUCOPYRANOSYL)OXY)-, CHLORIDE (1:1)
• CS-1099309
• 2-[3-[4,5-dihydroxy-6-(hydroxymethyl)-3-(3,4,5-trihydroxyoxan-2-yl)oxyoxan-2-yl]oxy-2-(3,4-dihydroxyphenyl)-7-hydroxychromenylium-5-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• Cyanidin 3-sambubioside 5-glucoside chloride
• 3-{[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-{[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy}oxan-2-yl]oxy}-2-(3,4-dihydroxyphenyl)-7-hydroxy-5-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-1??-chromen-1-ylium chloride
• 53925-33-0
• Cyanidin 3-(2-o-xylosylglucoside)-5-O-glucoside
• AKOS030573595
• Cyanidin-3-O-sambubioside-5-O-glucoside chloride
• DTXSID001343045
• 3-{[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-{[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy}oxan-2-yl]oxy}-2-(3,4-dihydroxyphenyl)-7-hydroxy-5-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-1-chromen-1-ylium chloride
• (2S,3R,4S,5S,6R)-2-(3-((2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-((2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl)oxyoxan-2-yl)oxy-2-(3,4-dihydroxyphenyl)-7-hydroxychromenylium-5-yl)oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• 3-o-Sambubiosyl-5-O-glucosyl cyanidin
• M94D257QL1
• UNII-M94D257QL1
• FS-7430
• 1-Benzopyrylium, 2-(3,4-dihydroxyphenyl)-5-(beta-D-glucopyranosyloxy)-7-hydroxy-3-((2-o-beta-D-xylopyranosyl-beta-D-glucopyranosyl)oxy)-, chloride (1:1)

• Inchi： 1S/C32H38O20/c33-7-19-22(40)24(42)27(45)31(50-19)48-17-5-11(35)4-16-12(17)6-18(28(47-16)10-1-2-13(36)14(37)3-10)49-32-29(25(43)23(41)20(8-34)51-32)52-30-26(44)21(39)15(38)9-46-30/h1-6,15,19-27,29-34,38-45H,7-9H2,(H2-,35,36,37)/p+1
• InChI Key： OLBLWNPOURNBCY-UHFFFAOYSA-O
• SMILES： O(C1C(C(C(CO1)O)O)O)C1C(OC2C(C3C=CC(=C(C=3)O)O)=[O+]C3C=C(C=C(C=3C=2)OC2C(C(C(C(CO)O2)O)O)O)O)OC(CO)C(C1O)O

Computed Properties

• Exact Mass: 743.20346863g/mol
• Monoisotopic Mass: 743.20346863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 52
• Rotatable Bond Count: 9
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 14
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.248
• Topological Polar Surface Area: 319Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Anthocyanidin-5-O-glycosides